5-bromo-2-chloro-N-(3-ethynylphenyl)pyridine-3-carboxamide
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Description
Synthesis Analysis
The synthesis of this compound involves several steps, including the preparation of intermediates and coupling reactions. Notably, it can be used in the synthesis of other compounds, such as amino-2-chloropyridine via palladium-catalyzed amination and 2-chloro-5-(2,5-dimethoxyphenyl)pyridine via Suzuki coupling with 2,5-dimethoxyphenylboronic acid .
Molecular Structure Analysis
The molecular structure of 5-bromo-2-chloro-N-(3-ethynylphenyl)pyridine-3-carboxamide consists of a pyridine ring substituted with bromine, chlorine, and an ethynylphenyl group. The precise arrangement of atoms and bonds can be visualized using crystallographic data .
Chemical Reactions Analysis
This compound may participate in various chemical reactions, including halogen-exchange reactions and coupling reactions. Researchers have explored its reactivity in the context of organic synthesis .
Physical and Chemical Properties Analysis
Safety and Hazards
Properties
IUPAC Name |
5-bromo-2-chloro-N-(3-ethynylphenyl)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8BrClN2O/c1-2-9-4-3-5-11(6-9)18-14(19)12-7-10(15)8-17-13(12)16/h1,3-8H,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBUGKWTVUSISAE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=CC(=CC=C1)NC(=O)C2=C(N=CC(=C2)Br)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8BrClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.58 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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